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An In-Depth Technical Guide to the AM3102 Digitally Tunable Bandpass Filter

For researchers, scientists, and professionals in drug development, precision and flexibility in

experimental setups are paramount. In fields where radio frequency (RF) signals are utilized for

sensing, imaging, or data transmission, the ability to isolate specific frequency bands is crucial.

The AM3102 is a miniature, digitally tunable bandpass filter Integrated Circuit (IC) that offers a

high degree of control over frequency selection in the 330 MHz to 1.5 GHz range. This guide

provides a comprehensive overview of the AM3102's specifications, experimental protocols for

its characterization, and a visualization of its operational workflow.

Core Specifications
The AM3102 provides a versatile filtering solution for receivers and transceivers that demand a

flexible center frequency and bandwidth, high dynamic range, and a compact footprint.[1] Its

key performance parameters are summarized in the tables below.
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Specification Value Notes

Frequency Range
330 MHz to 1.2 GHz or 450

MHz to 1.5 GHz

Two typical application

configurations are available.

Insertion Loss 2.5 dB

Typical Rejection 40 dB

Input IP3 +40 dBm

Supply Voltage +3.3V to +5.0V

Logic Control Voltage 3V or 5V

Operating Temperature -40°C to +85°C

Physical Specifications
Specification Value

Package 4mm x 6mm QFN

I/O Impedance 50 ohms

Digital Control and Tuning
The AM3102's center frequency and bandwidth are independently adjustable through a 4-bit

digital control for both the low-pass and high-pass corners of the filter.[1][2] This digital control

allows for precise and repeatable filter settings, which is essential for systematic

experimentation.

Experimental Protocols
Characterizing the performance of the AM3102 is a critical step in its integration into any

experimental setup. The following protocols outline the procedures for measuring the key

performance metrics of the filter. These procedures are based on the use of an evaluation

board, which typically includes the AM3102 IC, SMA connectors for RF input and output, and

DIP switches for manual control of the filter settings.[2]
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Required Equipment
Vector Network Analyzer (VNA)

DC Power Supply

SMA Cables

AM3102 Evaluation Board

Procedure for Measuring Insertion Loss, Return Loss,
and Rejection

Calibration: Calibrate the VNA over the frequency range of interest (e.g., 200 MHz to 2 GHz)

using a standard calibration kit (Short, Open, Load, Thru).

Power Supply: Connect the DC power supply to the evaluation board and set the voltage to

the desired level (e.g., +5.0V).

Connections: Connect the VNA Port 1 to the RF input SMA connector on the evaluation

board and VNA Port 2 to the RF output SMA connector.

Filter Tuning: Set the desired center frequency and bandwidth using the DIP switches on the

evaluation board, corresponding to the 4-bit digital control for the high-pass and low-pass

filter corners.

Measurement:

Measure the S21 parameter to determine the insertion loss and rejection characteristics of

the filter. The insertion loss is the magnitude of S21 at the center of the passband. The

rejection is the magnitude of S21 in the stopbands.

Measure the S11 parameter to determine the input return loss, which is an indicator of

how well the filter is matched to the 50-ohm source.

Data Recording: Record the S-parameter data and plot the filter's frequency response.
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Iteration: Repeat steps 4-6 for various filter tuning settings to fully characterize the device's

tunable range.

Signaling Pathway and Experimental Workflow
To understand the operation of the AM3102, it is useful to visualize its internal signal flow and

its place within a typical RF signal chain.

Internal Functional Block Diagram
The following diagram illustrates the internal architecture of the AM3102, showing the path of

the RF signal through the digitally tunable high-pass and low-pass filter sections.
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AM3102 Internal Signal Flow

Typical RF Receiver Experimental Workflow
The AM3102 is often employed as a front-end filter in an RF receiver to select the desired

signal and reject out-of-band interference. The following diagram shows a typical experimental

workflow for a superheterodyne receiver incorporating the AM3102.
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RF Receiver Signal Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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